Cas no 898772-39-9 (3-(Azetidinomethyl)phenyl cyclopentyl ketone)

• Product Name: 3-(Azetidinomethyl)phenyl cyclopentyl ketone
• CAS No: 898772-39-9
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• MDL: MFCD03842114
• CID: 1947255
• PubChem ID: 24724888
• Update Time: 2025-07-21

3-(Azetidinomethyl)phenyl cyclopentyl ketone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-cyclopentylmethanone
• 3-(AZETIDIN-1-YLMETHYL)PHENYL CYCLOPENTYL KETONE
• CTK5G5263
• AG-H-65352
• 3-(azetidinomethyl)phenyl cyclopentyl ketone
• 898772-39-9
• MFCD03842114
• SB51646
• DTXSID10643285
• AKOS016020614
• (3-(Azetidin-1-ylmethyl)phenyl)(cyclopentyl)methanone
• 1-[(3-CYCLOPENTANECARBONYLPHENYL)METHYL]AZETIDINE
• {3-[(Azetidin-1-yl)methyl]phenyl}(cyclopentyl)methanone
• 3-(Azetidinomethyl)phenyl cyclopentyl ketone

• MDL： MFCD03842114
• Inchi： 1S/C16H21NO/c18-16(14-6-1-2-7-14)15-8-3-5-13(11-15)12-17-9-4-10-17/h3,5,8,11,14H,1-2,4,6-7,9-10,12H2
• InChI Key： AXPRQABERHXZNJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CCC1)C1CCCC1

Computed Properties

• Exact Mass: 243.16200
• Monoisotopic Mass: 243.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.20310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(Azetidinomethyl)phenyl cyclopentyl ketone

Comprehensive Overview of 3-(Azetidinomethyl)phenyl cyclopentyl ketone (CAS No. 898772-39-9): Properties, Applications, and Research Insights

The compound 3-(Azetidinomethyl)phenyl cyclopentyl ketone (CAS No. 898772-39-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This ketone derivative, characterized by the presence of an azetidinyl moiety and a cyclopentyl group, exhibits intriguing physicochemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula and weight, along with its precise stereochemistry, contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3-(Azetidinomethyl)phenyl cyclopentyl ketone has surged, driven by their role in designing bioactive molecules. Researchers are particularly interested in its azetidine ring, a four-membered nitrogen-containing heterocycle known for its conformational rigidity and metabolic stability. These attributes are critical in medicinal chemistry, where the compound serves as a scaffold for developing targeted therapies and enzyme inhibitors. The cyclopentyl ketone segment further enhances its lipophilicity, influencing drug absorption and distribution properties.

From a synthetic perspective, CAS No. 898772-39-9 is often synthesized via multi-step organic reactions, including Grignard reactions, reductive amination, and cross-coupling methodologies. Its purity and yield are meticulously controlled to meet the stringent requirements of pharmaceutical-grade intermediates. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structural integrity and ensure batch-to-batch consistency.

The compound’s relevance extends to contemporary research trends, including fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). Its modular structure allows for facile derivatization, enabling scientists to explore structure-activity relationships (SAR) in kinase inhibitors and GPCR modulators. Additionally, its potential in green chemistry applications aligns with the global push for sustainable synthetic routes, minimizing waste and energy consumption.

Beyond pharmaceuticals, 3-(Azetidinomethyl)phenyl cyclopentyl ketone finds utility in material science, particularly in the development of advanced polymers and liquid crystals. Its rigid backbone and polar functional groups contribute to thermal stability and optical properties, making it a candidate for high-performance materials. Industry stakeholders are increasingly exploring its use in electronic coatings and adhesive formulations.

In summary, 3-(Azetidinomethyl)phenyl cyclopentyl ketone (CAS No. 898772-39-9) represents a versatile and scientifically significant compound with broad applicability. Its integration into cutting-edge research underscores its importance in addressing modern challenges in drug development and functional materials. As innovation continues, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.